Cas no 71889-74-2 (1-methyl-1H-indole-5-carboximidamide)

1-Methyl-1H-indole-5-carboximidamide is a heterocyclic organic compound featuring an indole core substituted with a methyl group at the 1-position and a carboximidamide functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The carboximidamide moiety enhances reactivity, enabling participation in condensation and cyclization reactions. Its well-defined molecular framework ensures consistent performance in derivatization studies. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for reproducibility in research applications.
1-methyl-1H-indole-5-carboximidamide structure
71889-74-2 structure
Product Name:1-methyl-1H-indole-5-carboximidamide
CAS No:71889-74-2
MF:C10H11N3
MW:173.214441537857
CID:1751930
PubChem ID:18545754
Update Time:2025-06-10

1-methyl-1H-indole-5-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carboximidamide, 1-methyl-
    • 1-methyl-1H-indole-5-carboximidamide
    • BDBM50027300
    • EN300-1826407
    • 1-Methyl-1H-indole-5-carboxamidine
    • 71889-74-2
    • CHEMBL101878
    • DTXSID501291433
    • SCHEMBL1817590
    • Inchi: 1S/C10H11N3/c1-13-5-4-7-6-8(10(11)12)2-3-9(7)13/h2-6H,1H3,(H3,11,12)
    • InChI Key: WYRBSQXVDKVTEQ-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC2C=C(C(=N)N)C=CC1=2

Computed Properties

  • Exact Mass: 173.09543
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54.8Ų

Experimental Properties

  • PSA: 54.8

1-methyl-1H-indole-5-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1826407-1g
1-methyl-1H-indole-5-carboximidamide
71889-74-2
1g
$986.0 2023-09-19
Enamine
EN300-1826407-5g
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$2858.0 2023-09-19
Enamine
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$4236.0 2023-09-19
Enamine
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0.05g
$827.0 2023-09-19
Enamine
EN300-1826407-0.1g
1-methyl-1H-indole-5-carboximidamide
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$867.0 2023-09-19
Enamine
EN300-1826407-0.25g
1-methyl-1H-indole-5-carboximidamide
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0.25g
$906.0 2023-09-19
Enamine
EN300-1826407-0.5g
1-methyl-1H-indole-5-carboximidamide
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0.5g
$946.0 2023-09-19
Enamine
EN300-1826407-1.0g
1-methyl-1H-indole-5-carboximidamide
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$986.0 2023-06-03
Enamine
EN300-1826407-2.5g
1-methyl-1H-indole-5-carboximidamide
71889-74-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-1826407-5.0g
1-methyl-1H-indole-5-carboximidamide
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$2858.0 2023-06-03

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